Cas no 1160748-08-2 (2-azido-N-(4-fluorophenyl)acetamide)

• Product Name: 2-azido-N-(4-fluorophenyl)acetamide
• CAS No: 1160748-08-2
• MF: C₈H₇FN₄O
• MW: 194.16578412056
• CID: 4465271
• PubChem ID: 12161960
• Update Time: 2025-10-29

2-azido-N-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-azido-N-(4-fluorophenyl)-
• 2-Azido-N-(4-fluorophenyl)acetamide
• AKOS005740294
• STL131834
• CHEMBL3236186
• BS-3685
• F2158-1365
• 1160748-08-2
• 2-azido-N-(4-fluorophenyl)acetamide

• Inchi： 1S/C8H7FN4O/c9-6-1-3-7(4-2-6)12-8(14)5-11-13-10/h1-4H,5H2,(H,12,14)
• InChI Key： KAFZJRQNDLNGIG-UHFFFAOYSA-N
• SMILES： [N+](=NCC(=O)NC1C=CC(=CC=1)F)=[N-]

Computed Properties

• Exact Mass: 194.06038902Da
• Monoisotopic Mass: 194.06038902Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.5Ų

Additional information on 2-azido-N-(4-fluorophenyl)acetamide

Professional Introduction to Compound with CAS No. 1160748-08-2 and Product Name: 2-azido-N-(4-fluorophenyl)acetamide

2-azido-N-(4-fluorophenyl)acetamide, identified by the Chemical Abstracts Service (CAS) number 1160748-08-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of azido-containing amides, which are widely recognized for their versatile applications in synthetic chemistry and drug development. The presence of both an azido group and a fluorine-substituted aromatic ring makes this molecule particularly intriguing from a structural and functional perspective.

The 2-azido-N-(4-fluorophenyl)acetamide structure combines the reactivity of the azido functional group with the electronic properties of the fluorine atom. The azido group, characterized by its high reactivity, is frequently utilized in synthetic transformations as a precursor to other functional groups such as amines, alcohols, and thiols. On the other hand, the fluorine substituent in the 4-fluorophenyl moiety introduces electron-withdrawing effects, which can modulate the electronic properties of the aromatic ring and influence its interactions with biological targets.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and altered pharmacokinetic profiles. The incorporation of fluorine into pharmaceuticals has been shown to enhance binding affinity, reduce susceptibility to enzymatic degradation, and improve overall therapeutic efficacy. The 2-azido-N-(4-fluorophenyl)acetamide compound exemplifies this trend by combining a highly reactive azido group with a fluorinated aromatic system, making it a valuable intermediate in the synthesis of more complex molecules.

One of the most notable applications of 2-azido-N-(4-fluorophenyl)acetamide is in the field of drug discovery and development. The azido group serves as a versatile handle for further functionalization, allowing chemists to rapidly modify and explore new molecular architectures. This property is particularly useful in fragment-based drug design approaches, where small molecular fragments are linked together to form lead compounds. The 4-fluorophenyl moiety, with its ability to engage in π-stacking interactions and hydrogen bonding, can enhance binding affinity to biological targets such as proteins and enzymes.

Recent studies have highlighted the potential of 2-azido-N-(4-fluorophenyl)acetamide as a key intermediate in the synthesis of novel therapeutic agents. For instance, researchers have utilized this compound to develop inhibitors targeting various disease-related pathways. The combination of the azido group and the fluorine atom allows for fine-tuning of physicochemical properties, which is crucial for achieving optimal pharmacological activity. Additionally, the reactivity of the azido group enables post-synthetic modifications, such as click chemistry reactions, which can be used to introduce additional functional groups or linkers into the molecular framework.

The pharmaceutical industry has also explored 2-azido-N-(4-fluorophenyl)acetamide for its potential in developing imaging agents. Fluorinated compounds are commonly used in positron emission tomography (PET) scans due to their favorable metabolic properties and high sensitivity. By incorporating fluorine into biologically active molecules, researchers can create probes that selectively target specific tissues or pathological conditions. The 2-azido-N-(4-fluorophenyl)acetamide structure provides a scaffold for designing such imaging agents with enhanced stability and specificity.

From a synthetic chemistry perspective, 2-azido-N-(4-fluorophenyl)acetamide offers unique opportunities for exploring new reaction pathways and methodologies. The combination of an azido group with an electron-deficient aromatic ring presents challenges and opportunities for developing novel synthetic strategies. For example, transition-metal-catalyzed cross-coupling reactions can be employed to introduce additional substituents at various positions on the aromatic ring. These reactions often proceed under mild conditions and provide excellent regioselectivity, making them ideal for constructing complex molecular architectures.

The use of computational methods has further enhanced our understanding of 2-azido-N-(4-fluorophenyl)acetamide's reactivity and potential applications. Molecular modeling studies have been instrumental in predicting how this compound interacts with biological targets at both the atomic and molecular levels. By simulating these interactions computationally, researchers can gain insights into binding affinities, enzyme kinetics, and drug delivery mechanisms. These insights are crucial for optimizing drug design strategies and improving therapeutic outcomes.

In conclusion,2-azido-N-(4-fluorophenyl)acetamide (CAS No. 1160748-08-2) represents a promising compound with diverse applications in pharmaceutical research and development. Its unique structural features—combining an azido group with a fluorinated aromatic system—make it a valuable intermediate for synthesizing novel therapeutic agents, imaging agents, and other biologically active molecules. As research continues to uncover new synthetic methodologies and applications,2-azido-N-(4-fluorophenyl)acetamide is poised to play an increasingly important role in advancing drug discovery efforts worldwide.